N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenylpropanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S.ClH/c1-23(2)13-14-24(20(25)12-9-16-7-5-4-6-8-16)21-22-18-11-10-17(26-3)15-19(18)27-21;/h4-8,10-11,15H,9,12-14H2,1-3H3;1H
• InChI Key: XQIPDLMJCADXQK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)CCC3=CC=CC=C3.Cl
• Molecular Formula: C21H26ClN3O2S
• Molecular Weight: 420.0 g/mol
• CAS No.: 1216642-57-7

Description

N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenylpropanamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S and its molecular weight is 419.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Benzothiazole derivatives, including structures related to the query compound, are subjects of synthetic chemistry research aimed at developing new therapeutic agents. These compounds have been synthesized through various chemical reactions, with the goal of exploring their biological activities. For instance, benzothiazole and its analogs have been synthesized to evaluate their anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The synthesis of novel heterocyclic compounds derived from benzothiazole cores has demonstrated significant biological activities, underlining the potential of these molecules as leads in drug discovery (A. Abu‐Hashem et al., 2020; S. G. Badne et al., 2011).

Anticancer Research

Research on benzothiazole derivatives has also focused on their anticancer potential. Synthesis of these compounds and evaluation against various cancer cell lines reveal that modifications in the benzothiazole scaffold can lead to enhanced anticancer activity. Studies have found several benzothiazole derivatives to exhibit cytotoxic activities against human cell lines, indicating their promise as anticancer agents (L. Racané et al., 2006; L. Deady et al., 2003).

Antimicrobial Studies

The antimicrobial properties of benzothiazole derivatives have been extensively investigated. These studies have demonstrated the effectiveness of benzothiazole-based compounds against a range of bacterial and fungal pathogens. The synthesis of N'-(1,3-benzothiazol-2-yl)-arylamides and their evaluation as antibacterial agents highlight the potential of benzothiazole derivatives in addressing antimicrobial resistance (Swarupa Rani Gurram & M. A. Azam, 2021).